Cas no 871125-80-3 (3-Formyl-5-propoxyphenylboronic acid)

• Product Name: 3-Formyl-5-propoxyphenylboronic acid
• CAS No: 871125-80-3
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• MDL: MFCD07784397
• CID: 719243
• PubChem ID: 24884303
• Update Time: 2025-04-19

3-Formyl-5-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Formyl-5-propoxyphenyl)boronic acid
• 3-FORMYL-5-PROPOXYPHENYLBORONIC ACID
• Boronic acid,B-(3-formyl-5-propoxyphenyl)-
• AKOS015837465
• WJB12580
• BS-22518
• CS-0174500
• (3-Formyl-5-propoxyphenyl)boronicacid
• SCHEMBL1300716
• E84204
• 871125-80-3
• A862840
• DTXSID90584728
• MFCD07784397
• DB-088234
• 3-Formyl-5-propoxyphenylboronic acid

• MDL： MFCD07784397
• Inchi： 1S/C10H13BO4/c1-2-3-15-10-5-8(7-12)4-9(6-10)11(13)14/h4-7,13-14H,2-3H2,1H3
• InChI Key： MPQVVDQADAGQCM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=C(B(O)O)C=1)CCC

Computed Properties

• Exact Mass: 208.09100
• Monoisotopic Mass: 208.0906891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 190-196 °C
• Boiling Point: 416.7±55.0 °C at 760 mmHg
• Flash Point: 205.8±31.5 °C
• Refractive Index: 1.525
• PSA: 66.76000
• LogP: -0.03230
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Formyl-5-propoxyphenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)